Cas no 2287246-69-7 ((S)-5-(pyrrolidin-2-yl)-1H-pyrazole dihydrochloride)

• Product Name: (S)-5-(pyrrolidin-2-yl)-1H-pyrazole dihydrochloride
• CAS No: 2287246-69-7
• MF: C₇H₁₃Cl₂N₃
• MW: 210.104219198227
• CID: 6399677
• PubChem ID: 137944280
• Update Time: 2025-06-30

(S)-5-(pyrrolidin-2-yl)-1H-pyrazole dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 2287246-69-7
• 3-[(2S)-pyrrolidin-2-yl]-1H-pyrazole dihydrochloride
• EN300-6736661
• (S)-5-(pyrrolidin-2-yl)-1H-pyrazole dihydrochloride

• Inchi： 1S/C7H11N3.2ClH/c1-2-6(8-4-1)7-3-5-9-10-7;;/h3,5-6,8H,1-2,4H2,(H,9,10);2*1H/t6-;;/m0../s1
• InChI Key： XWROSQRQLJYJCY-ILKKLZGPSA-N
• SMILES： Cl.Cl.N1CCC[C@H]1C1=CC=NN1

Computed Properties

• Exact Mass: 209.0486528g/mol
• Monoisotopic Mass: 209.0486528g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 115
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.7Ų

Additional information on (S)-5-(pyrrolidin-2-yl)-1H-pyrazole dihydrochloride

Recent Advances in the Study of (S)-5-(pyrrolidin-2-yl)-1H-pyrazole Dihydrochloride (CAS: 2287246-69-7)

The compound (S)-5-(pyrrolidin-2-yl)-1H-pyrazole dihydrochloride (CAS: 2287246-69-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, pharmacological properties, and potential clinical applications.

Recent studies have highlighted the role of (S)-5-(pyrrolidin-2-yl)-1H-pyrazole dihydrochloride as a key intermediate in the synthesis of novel bioactive molecules. Its unique structural features, including the pyrrolidine and pyrazole moieties, make it a versatile scaffold for drug discovery. Researchers have employed advanced synthetic techniques, such as asymmetric catalysis and chiral resolution, to obtain high-purity samples of this compound, which is critical for its application in preclinical studies.

Pharmacological evaluations of (S)-5-(pyrrolidin-2-yl)-1H-pyrazole dihydrochloride have revealed its potential as a modulator of various biological targets. In particular, it has shown promising activity in assays targeting central nervous system (CNS) disorders, such as Parkinson's disease and depression. Mechanistic studies suggest that the compound interacts with neurotransmitter receptors, although the exact binding modes and downstream effects are still under investigation.

In addition to its CNS activity, recent research has explored the compound's potential in oncology. Preliminary in vitro studies indicate that (S)-5-(pyrrolidin-2-yl)-1H-pyrazole dihydrochloride may exhibit cytotoxic effects against certain cancer cell lines, possibly through the inhibition of key signaling pathways. However, further in vivo studies are required to validate these findings and assess the compound's safety profile.

The development of (S)-5-(pyrrolidin-2-yl)-1H-pyrazole dihydrochloride as a therapeutic agent also faces challenges, including optimizing its pharmacokinetic properties and minimizing off-target effects. Recent advancements in formulation science, such as the use of nanoparticle-based delivery systems, may offer solutions to these challenges and enhance the compound's clinical potential.

In conclusion, (S)-5-(pyrrolidin-2-yl)-1H-pyrazole dihydrochloride (CAS: 2287246-69-7) represents a promising candidate for further drug development. Its multifaceted pharmacological profile and synthetic versatility make it a valuable tool for researchers in the chemical biology and medicinal chemistry fields. Continued research efforts are expected to uncover new applications and refine its therapeutic efficacy.